2-(3,4-dichlorophenyl)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-(3,4-dichlorophenyl)-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C16H15Cl2NO2/c1-2-21-15-6-4-3-5-14(15)19-16(20)10-11-7-8-12(17)13(18)9-11/h3-9H,2,10H2,1H3,(H,19,20)
• InChI Key: BIRFRLQRLXLZNU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H15Cl2NO2
• Molecular Weight: 324.2 g/mol

Description

2-(3,4-dichlorophenyl)-N-(2-ethoxyphenyl)acetamide is an organic compound characterized by the presence of a dichlorophenyl group and an ethoxyphenyl group attached to an acetamide moiety

Scientific Research Applications

2-(3,4-dichlorophenyl)-N-(2-ethoxyphenyl)acetamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the development of advanced materials with specific properties, such as polymers and coatings.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,4-dichlorophenyl)-N-(2-ethoxyphenyl)acetamide typically involves the reaction of 3,4-dichloroaniline with 2-ethoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions in an appropriate solvent like dichloromethane. The resulting product is then purified through recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to ensure higher yields and purity. The use of automated reactors and advanced purification techniques like high-performance liquid chromatography (HPLC) can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(3,4-dichlorophenyl)-N-(2-ethoxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the aromatic ring positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Nucleophiles like hydroxide ions or amines in polar solvents.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted aromatic compounds.

Mechanism of Action

The mechanism of action of 2-(3,4-dichlorophenyl)-N-(2-ethoxyphenyl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved can include signal transduction cascades, gene expression modulation, and metabolic alterations.

Comparison with Similar Compounds

Similar Compounds

• 2-(3,4-dichlorophenyl)-N-(2-methoxyphenyl)acetamide
• 2-(3,4-dichlorophenyl)-N-(2-propoxyphenyl)acetamide
• 2-(3,4-dichlorophenyl)-N-(2-butoxyphenyl)acetamide

Uniqueness

2-(3,4-dichlorophenyl)-N-(2-ethoxyphenyl)acetamide is unique due to the presence of the ethoxy group, which can influence its chemical reactivity and biological activity. The ethoxy group can enhance the compound’s solubility and interaction with specific molecular targets, making it a valuable compound for various applications.